Propargyl Methanesulfonate Ester

Description

Propargyl methanesulfonate ester, also known as propargyl mesylate or prop-2-ynyl methanesulfonate, is a chemical compound with the molecular formula $C_4H_6O_3S$ . It has a molecular weight of 134.15 g/mol . The compound is also known by several synonyms, including 2-Propyn-1-ol,methanesulfonate . It is used for research and development purposes .

Chemically, propargyl methanesulfonate ester's structure is represented by the SMILES notation CS(=O)(=O)OCC#C . The IUPAC name for this compound is prop-2-ynyl methanesulfonate . It is a clear, colorless liquid at room temperature. Propargyl methanesulfonate ester should be stored in a refrigerator . It is worth noting that methanesulfonates are a class of compounds sharing a common functional group; other members of this group include methyl methanesulfonate.

Handling propargyl methanesulfonate ester requires caution, as it is toxic if swallowed and causes skin irritation . Appropriate safety measures, including wearing protective gear and ensuring adequate ventilation, should be observed when handling this chemical . First aid measures in case of exposure include moving the affected person to fresh air if inhaled, washing the skin with plenty of water if skin contact occurs, and flushing eyes with water if eye contact occurs .

• CAS No.: 16156-58-4
• Product Name: Propargyl Methanesulfonate Ester
• Molecular Formula: C4H6O3S
• Molecular Weight: 134.16 g/mol
• IUPAC Name: prop-2-ynyl methanesulfonate
• Standard InChI: InChI=1S/C4H6O3S/c1-3-4-7-8(2,5)6/h1H,4H2,2H3
• Standard InChIKey: OWAHJGWVERXJMI-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)OCC#C
• Canonical SMILES: CS(=O)(=O)OCC#C
• Synonyms: Methanesulfonic Acid Prop-2-ynyl Ester; NSC 203079
• Reference: Karageorgis et al. Efficient discovery of bioactive scaffolds by activity-directed synthesis. Nature Chemistry, doi: 10.1038/nchem.2034, published online 24 August 2014 http://www.nature.com/nchem
• PubChem Compound: 305925
• Last Modified: Sep 14 2023